1-methyl-3-phenyl-N-(pyridin-3-ylmethyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 2-methyl-5-phenyl-N-(pyridin-3-ylmethyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C17H16N4O/c1-21-16(10-15(20-21)14-7-3-2-4-8-14)17(22)19-12-13-6-5-9-18-11-13/h2-11H,12H2,1H3,(H,19,22)
• InChI Key: XZPWNWBRPACXLK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CC=C2)C(=O)NCC3=CN=CC=C3
• Molecular Formula: C17H16N4O
• Molecular Weight: 292.33 g/mol
• CAS No.: 1172389-35-3

Description

1-methyl-3-phenyl-N-(pyridin-3-ylmethyl)-1H-pyrazole-5-carboxamide, also known as MPPC, is a chemical compound that has been synthesized for scientific research purposes. This compound has gained attention due to its potential therapeutic applications in various medical fields.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis and Characterization : The synthesis of pyrazole derivatives, including compounds similar to 1-methyl-3-phenyl-N-(pyridin-3-ylmethyl)-1H-pyrazole-5-carboxamide, often involves a one-pot synthesis method. These compounds are characterized using techniques like IR, 1H NMR, and mass spectroscopy, indicating a focus on their structural and chemical properties (Rathod & Solanki, 2018).

Biological and Medicinal Research

• Antimicrobial Activity : Some derivatives of pyrazole compounds have shown moderate antifungal activities against various phytopathogenic fungi, indicating their potential use in agricultural and medicinal applications. Specific compounds have exhibited higher inhibition activities than commercial fungicides (Wu et al., 2012).

• Antibacterial and Antitumor Properties : Certain pyrazole derivatives have been investigated for their antibacterial and antitumor properties. This research indicates the potential of these compounds in developing new antibacterial and antitumor agents (Hamama et al., 2012).

• Other Biological Activities : The synthesis of various pyrazole amides, including compounds structurally similar to this compound, has shown interesting biological activities such as bactericidal, pesticidal, herbicidal, and antimicrobial effects (Hu et al., 2011).

Chemical Reactions and Transformations

• Functionalization Reactions : Studies on the functionalization reactions of pyrazole derivatives help in understanding their chemical behavior and potential modifications for specific applications. These studies include reactions with various compounds, yielding a range of products with different properties (Yıldırım et al., 2005).

• Microwave-Assisted Synthesis : Microwave-assisted synthesis of pyrazole derivatives demonstrates a more efficient and rapid method for producing these compounds, which can be crucial for scaling up production for industrial applications (Hu et al., 2011).